Cas no 33592-56-2 (Benzene,1-(methylsulfonyl)-4-(2-phenylethynyl)-)

• Product Name: Benzene,1-(methylsulfonyl)-4-(2-phenylethynyl)-
• CAS No: 33592-56-2
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 294348
• PubChem ID: 12168181
• Update Time: 2025-04-19

Benzene,1-(methylsulfonyl)-4-(2-phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(methylsulfonyl)-4-(2-phenylethynyl)-
• 1-methylsulfonyl-4-(2-phenylethynyl)benzene
• 2-(4-Methylsulfonylphenyl)-1-phenylacetylene
• Benzene,1-(methylsulfonyl)-4-(phenylethynyl)- (9CI)
• Sulfone, methylp-(phenylethynyl)phenyl (8CI)
• 1-METHANESULFONYL-4-PHENYLETHYNYL-BENZENE
• 33592-56-2
• SCHEMBL7567240
• 1-(Methanesulfonyl)-4-(phenylethynyl)benzene
• DTXSID70479062

• Inchi： 1S/C15H12O2S/c1-18(16,17)15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13/h2-6,9-12H,1H3
• InChI Key： YUUYAAWODVTJGO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C#CC2C=CC=CC=2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 256.05586
• Monoisotopic Mass: 256.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14